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Compound of Interest

Compound Name: 2,2'-Dinaphthyl ether

Cat. No.: B1294927 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the use of 2,2'-Dinaphthyl ether, including detailed operational and disposal

plans to ensure laboratory safety and compliance.

Hazard Identification and Personal Protective Equipment
2,2'-Dinaphthyl ether is a chemical compound that requires careful handling to avoid potential

health risks. While specific hazard classifications can vary by supplier, it is crucial to treat this

compound with caution. Appropriate Personal Protective Equipment (PPE) is mandatory to

minimize exposure.

Recommended Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Use impervious chemical-resistant gloves, such as nitrile rubber.[2]

Skin and Body Protection: A standard laboratory coat should be worn.[4] For tasks with a

higher risk of splashing, additional protective clothing may be necessary.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of any dust or vapors.[4]
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Quantitative Data Summary
Property Value

Molecular Formula C₂₀H₁₄O

Molecular Weight 270.33 g/mol

CAS Number 613-80-9

Hazard Descriptions
Not classified as a dangerous good for

transport.

Data sourced from available Safety Data Sheets (SDS) and chemical supplier information.[5][6]

[7]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2,2'-Dinaphthyl ether is crucial for laboratory safety. The

following protocol outlines the necessary steps from preparation to the conclusion of an

experiment.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.[4][8]

Prepare all necessary equipment and reagents before handling the compound.

Confirm that all required PPE is available and in good condition.

2. Handling the Compound:

Don all required PPE before opening the container.

Handle the solid compound with care to minimize dust generation.

If creating a solution, add the solid to the solvent slowly to avoid splashing.
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Keep the container tightly closed when not in use.[9]

3. Post-Handling Procedures:

After handling, wash hands thoroughly with soap and water.[2][10]

Decontaminate all work surfaces and equipment.

Remove PPE in the designated area to prevent cross-contamination.

First Aid Measures
In the event of exposure to 2,2'-Dinaphthyl ether, immediate action is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[9][10]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[9][10] If irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[8][11] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9][12]

Disposal Plan
Proper disposal of 2,2'-Dinaphthyl ether and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All waste containing 2,2'-Dinaphthyl ether, including unused product and contaminated

materials (e.g., gloves, weighing paper), should be collected in a designated, properly

labeled hazardous waste container.[13]
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The container must be made of a compatible material and have a tightly fitting lid.[14]

2. Storage of Chemical Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.[13]

Do not overfill waste containers; it is recommended to fill them to only 70-80% capacity to

allow for vapor expansion.[13]

3. Final Disposal:

Dispose of the hazardous waste through a licensed and certified waste disposal company.

[13]

Follow all institutional, local, and national regulations for hazardous waste disposal.[14]

Empty containers must be triple-rinsed with an appropriate solvent, and the rinsate collected

as hazardous waste before the container can be considered non-hazardous.[14]
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Caption: Workflow for the safe handling and disposal of 2,2'-Dinaphthyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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